2-Methylanthracene
Overview
Description
2-Methylanthracene is a compound with the formula C15H12. It has a molecular weight of 192.2558 . It is used in organic synthesis .
Synthesis Analysis
The synthesis of anthracene derivatives, including 2-Methylanthracene, has been extensively studied. Some of the most common methods include Friedel–Crafts reactions, Elbs reaction, aromatic cyclodehydration, Bradsher-type reactions from diarylmethanes, and metal-catalyzed reactions with alkynes .Molecular Structure Analysis
The molecular structure of 2-Methylanthracene consists of three linearly fused benzene rings . The 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
2-Methylanthracene appears as colorless scaly crystals. It has a relative density of 1.181, a melting point of 207 °C, and a boiling point of 360 °C (sublimation). It is soluble in benzene, but insoluble in water. It is also soluble in ethanol, ether, acetic acid, but difficult to dissolve in methanol and acetone .Scientific Research Applications
Synthesis and Catalytic Applications
2-Methylanthracene can be synthesized through the cyclodehydration of 2,5-dimethylbenzophenone, with the yield significantly improved using an activated carbon catalyst in a continuous process (King, 1965).
Photophysical and Photochemical Studies
Studies have shown that 2-methylanthracene, among other anthracene derivatives, exhibits unique photophysical and photochemical behaviors. For instance, it has been used to explore electron and energy shuttling between redox sites on soluble polymers (Olmsted et al., 1987), and its photodissociation mechanisms have been investigated (Yamamoto et al., 1980).
Applications in Material Science
The substance has been used to understand photomechanical deformations in microcrystals, demonstrating that different crystal shapes can result in varying deformations under irradiation, a finding that can be useful in the design of photoreactive molecular crystals for precise motions on small scales (Kim et al., 2014).
Pyrolysis Studies
Pyrolysis of 2-methylanthracene and other methylanthracenes has been studied, revealing multiple primary reaction pathways, which can be crucial for understanding the chemistry of polycyclic alkylarenes (Smith & Savage, 1993).
Substituent Effects on Photoreactions
Research has also focused on the effects of substituents like methyl on the photoreactions of anthracene derivatives, contributing to the broader understanding of organic photochemistry (Dabestani et al., 2000).
Protonation and Internal Rotation Studies
Studies have been conducted on the protonation of various methyl substituted anthracenium ions, providing insights into the behavior of these ions under different conditions (Griendt & Cerfontain, 1980), and the internal rotation of the methyl group in 2-methylanthracene has been examined using spectroscopy and computational methods (Nakagaki et al., 2005).
Environmental Studies
The effects of temperature and salinity on the solubility of 2-methylanthracene in water have been studied, providing insights relevant to environmental chemistry (Whitehouse, 1984).
Electronic Structure and Fluorescence
A comprehensive photoelectron spectroscopic study of 2-methylanthracene has contributed to the understanding of the electronic structure of molecular aggregates, bridging the gap between molecular and bulk properties (Ando et al., 2007). Additionally, the dual fluorescence of 2-methylanthracene derivatives has been investigated, revealing complex emission properties (Albrecht et al., 2007).
Safety and Hazards
2-Methylanthracene is classified as a highly flammable liquid and vapor. It is harmful if swallowed or inhaled, toxic in contact with skin, and causes serious eye irritation . It is recommended to avoid release to the environment and to dispose of contents/container to an approved waste disposal plant .
properties
IUPAC Name |
2-methylanthracene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYMFBYTZOGMSQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC3=CC=CC=C3C=C2C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060616 |
Source
|
| Record name | 2-Methylanthracene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Faintly yellow powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-Methylanthracene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10907 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.0000501 [mmHg] |
Source
|
| Record name | 2-Methylanthracene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10907 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
613-12-7, 26914-18-1 |
Source
|
| Record name | 2-Methylanthracene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=613-12-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methylanthracene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000613127 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anthracene, methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026914181 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-METHYLANTHRACENE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87376 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methylanthracene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylanthracene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.392 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2-METHYLANTHRACENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6C868JOV4A | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-[(4-Hydroxynaphthalen-1-yl)-phenylmethylidene]naphthalen-1-one](/img/structure/B7822135.png)
